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Compound of Interest

Compound Name: Hexadecane, 2-chloro-

Cat. No.: B15485014 Get Quote

For researchers, scientists, and professionals in drug development, the accurate prediction of a

molecule's physicochemical properties is a cornerstone of efficient and effective research. This

guide provides a comparative analysis of the predicted properties of 2-chlorohexadecane. Due

to a lack of available experimental data for 2-chlorohexadecane, this guide will also present a

comparison of predicted and experimental values for its structural isomer, 1-chlorohexadecane,

to serve as a valuable reference point.

Unveiling the Properties: A Tale of Two Isomers
The accurate prediction of a compound's behavior is crucial for its application and synthesis. In

the case of 2-chlorohexadecane, while experimental data is not readily available in published

literature, computational models provide valuable estimates of its key physicochemical

properties. To ground these predictions in a real-world context, we can examine the closely

related isomer, 1-chlorohexadecane, for which experimental data is accessible.

Below is a summary of the predicted properties for 2-chlorohexadecane and a comparison of

the predicted versus experimental properties for 1-chlorohexadecane.

Table 1: Predicted Physicochemical Properties of 2-Chlorohexadecane
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Property Predicted Value

Molecular Formula C16H33Cl[1]

Molecular Weight 260.89 g/mol

Boiling Point 326.9°C at 760 mmHg[2]

Melting Point 17.9°C (estimate)[2]

Density 0.857 g/cm³[2]

Refractive Index 1.4467 (estimate)[2]

Vapor Pressure 0.000398 mmHg at 25°C[2]

Flash Point 139.6°C[2]

LogP 6.70490[2]

Table 2: Correlation of Experimental and Predicted Properties of 1-Chlorohexadecane

Property Experimental Value Predicted Value

Molecular Formula C16H33Cl[3] C16H33Cl

Molecular Weight 260.89 g/mol [3] 260.89 g/mol

Boiling Point 149°C at 1 mmHg[4][5] 322°C at 760 mmHg[3]

Melting Point 8-14°C[4][5] 8°C[3]

Density 0.865 g/mL at 25°C[4] 0.865 g/cm³[3]

Refractive Index n20/D 1.449 -

Vapor Pressure 129 mmHg at 21°C[4] -

Flash Point >230°F (>110°C) 136°C[3]

The "How-To": Experimental Protocols
The determination of these physicochemical properties relies on established laboratory

techniques. Below are detailed methodologies for the key experiments.
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Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is the distillation method.

Protocol:

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: The liquid sample (e.g., 1-chlorohexadecane) is placed in the round-

bottom flask along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises into the distillation

head.

Temperature Reading: The thermometer is positioned so that the top of the bulb is level with

the side arm of the distillation head. The temperature is recorded when it stabilizes, which

indicates the boiling point of the substance.

Condensation: The vapor then passes into the condenser, where it is cooled by circulating

water and condenses back into a liquid.

Collection: The condensed liquid, or distillate, is collected in the receiving flask.

Melting Point Determination
The melting point is the temperature at which a solid turns into a liquid. It is a sharp, well-

defined temperature for a pure substance.

Protocol:

Sample Preparation: A small amount of the solid sample is finely ground and packed into a

capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a thermometer.
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Heating: The block is heated slowly and steadily.

Observation: The sample is observed through a magnifying lens.

Temperature Range: The temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes liquid are recorded. This range is the

melting point of the substance.

Density Determination
Density is the mass of a substance per unit volume. For a liquid, it can be determined using a

pycnometer or a hydrometer.

Protocol (using a pycnometer):

Weighing the Pycnometer: An empty, clean, and dry pycnometer is accurately weighed.

Filling the Pycnometer: The pycnometer is filled with the liquid sample, ensuring there are no

air bubbles.

Weighing the Filled Pycnometer: The filled pycnometer is weighed.

Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference

substance of known density (e.g., distilled water) at a specific temperature. The filled

pycnometer is weighed again. The volume of the pycnometer can be calculated from the

mass and density of the reference substance.

Density Calculation: The density of the sample is calculated by dividing the mass of the

sample (weight of filled pycnometer - weight of empty pycnometer) by the volume of the

pycnometer.

Visualizing the Workflow
To understand the logical flow of comparing experimental and predicted properties, the

following diagram illustrates the key steps involved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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